Cas no 2828439-90-1 ((S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride)

• Product Name: (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride
• CAS No: 2828439-90-1
• MF: C₈H₁₁Cl₂F₃N₂
• MW: 263.09
• CID: 5140740
• PubChem ID: 164890614
• Update Time: 2026-03-03

(S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[2-(trifluoromethyl)pyridin-3-yl]ethanamine;dihydrochloride
• F77548
• (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride
• (1S)-1-[2-(trifluoromethyl)(3-pyridyl)]ethylamine diHCl
• 2828439-90-1

• Inchi： 1S/C8H9F3N2.2ClH/c1-5(12)6-3-2-4-13-7(6)8(9,10)11;;/h2-5H,12H2,1H3;2*1H/t5-;;/m0../s1
• InChI Key： KHBLXCMZUMLHBL-XRIGFGBMSA-N
• SMILES： C1([C@H](C)N)=C(N=CC=C1)C(F)(F)F.Cl.Cl

Computed Properties

• Exact Mass: 262.0251382g/mol
• Monoisotopic Mass: 262.0251382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride

Compound Introduction: (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2828439-90-1)

The compound (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride, identified by its CAS number 2828439-90-1, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative features a trifluoromethyl-substituted pyridine core, which is a common motif in modern drug design due to its ability to enhance metabolic stability and binding affinity. The presence of the stereogenic center at the amine group ensures enantioselective properties, making this compound particularly valuable for the development of targeted therapeutics.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of trifluoromethyl-containing compounds, attributed to their unique electronic and steric properties. The trifluoromethyl group not only increases lipophilicity but also modulates reactivity, making it an ideal candidate for designing molecules with improved pharmacokinetic profiles. The pyridine ring, a well-established pharmacophore in medicinal chemistry, further contributes to the compound's potential by providing a hydrogen bond donor/acceptor interface essential for receptor interactions.

The dihydrochloride salt form of this compound enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies. This formulation is particularly advantageous for pharmaceutical applications where bioavailability and shelf-life are critical factors. The stereochemical purity of the (S)-enantiomer is maintained through advanced synthetic methodologies, ensuring that the compound's biological activity is optimized without unwanted side effects from racemic impurities.

Current research in medicinal chemistry highlights the importance of chiral drugs in achieving therapeutic efficacy. The enantiomeric purity of (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride aligns with this trend, as it allows for precise modulation of biological responses. Studies have demonstrated that enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts, underscoring the need for high-quality stereoselective synthesis.

The structural features of this compound make it a promising candidate for various therapeutic applications. For instance, the combination of a pyridine scaffold and a trifluoromethyl group has been shown to enhance binding interactions with biological targets such as enzymes and receptors. This property is particularly relevant in the development of small molecule inhibitors for treating metabolic disorders, infectious diseases, and even certain types of cancer. The amine functionality provides an additional handle for further derivatization, allowing chemists to fine-tune the compound's properties to meet specific pharmacological requirements.

Advances in computational chemistry have further accelerated the discovery and optimization of such compounds. Molecular modeling techniques can predict how (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride interacts with biological targets at the atomic level. This approach not only saves time but also reduces experimental costs by identifying promising candidates early in the drug development process. Additionally, virtual screening methods enable researchers to rapidly assess thousands of compounds for their potential activity against specific disease-related targets.

In vitro studies have begun to unravel the mechanism of action for this compound, providing insights into its potential therapeutic benefits. Preliminary data suggest that it may interfere with key signaling pathways involved in disease progression. For example, its ability to modulate enzyme activity could make it effective against pathogens that rely on these enzymes for survival or proliferation. Furthermore, its interaction with cellular receptors might offer novel ways to treat conditions characterized by aberrant receptor signaling.

The synthesis of complex molecules like (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride requires meticulous attention to detail to ensure high yield and purity. Modern synthetic strategies often employ transition metal catalysis and asymmetric methods to achieve enantioselectivity efficiently. These techniques not only improve reaction efficiency but also minimize waste, aligning with green chemistry principles that are increasingly important in pharmaceutical research.

As our understanding of disease mechanisms evolves, so does our approach to drug design. The versatility of compounds like this one allows researchers to explore multiple therapeutic avenues simultaneously. Whether targeting infectious agents or chronic diseases, the ability to modify structural features while maintaining stereochemical integrity provides a robust framework for innovation. This flexibility is crucial as new biological targets are identified and existing treatments are refined.

Looking ahead, the integration of artificial intelligence into drug discovery promises to further enhance our ability to develop effective therapeutics based on compounds like (S)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine dihydrochloride. AI-driven platforms can analyze vast datasets rapidly, identifying patterns that might elude human researchers. This capability could lead to faster identification of lead compounds and more efficient optimization processes, ultimately bringing new treatments to patients more quickly.